Cas no 1805114-96-8 (5-Chloro-4-cyano-2-mercaptobenzenesulfonyl chloride)

• Product Name: 5-Chloro-4-cyano-2-mercaptobenzenesulfonyl chloride
• CAS No: 1805114-96-8
• MF: C₇H₃Cl₂NO₂S₂
• MW: 268.140217065811
• CID: 4961215
• Update Time: 2025-11-02

5-Chloro-4-cyano-2-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-cyano-2-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C7H3Cl2NO2S2/c8-5-2-7(14(9,11)12)6(13)1-4(5)3-10/h1-2,13H
• InChI Key： QSJCFJJMHXMAOO-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C#N)=CC=1S)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 2.4
• Topological Polar Surface Area: 67.3

Additional information on 5-Chloro-4-cyano-2-mercaptobenzenesulfonyl chloride

Comprehensive Overview of 5-Chloro-4-cyano-2-mercaptobenzenesulfonyl chloride (CAS No. 1805114-96-8): Properties, Applications, and Industry Insights

5-Chloro-4-cyano-2-mercaptobenzenesulfonyl chloride (CAS No. 1805114-96-8) is a specialized sulfonyl chloride derivative with significant relevance in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique chloro, cyano, and mercapto functional groups, serves as a versatile intermediate for constructing complex molecular architectures. Its CAS number 1805114-96-8 is frequently searched in chemical databases, reflecting its growing importance in R&D workflows.

In the context of green chemistry and sustainable synthesis, researchers are increasingly exploring the role of sulfonyl chloride compounds like 5-Chloro-4-cyano-2-mercaptobenzenesulfonyl chloride as building blocks for biodegradable materials and low-toxicity pharmaceuticals. The compound's cyano group offers opportunities for click chemistry applications, aligning with current trends in modular drug discovery. Recent patent literature highlights its utility in designing enzyme inhibitors and functional polymers, addressing frequent queries about its structure-activity relationships.

The physical and chemical properties of CAS 1805114-96-8 make it particularly valuable for heterocyclic compound synthesis. Analytical studies confirm its stability under controlled reaction conditions, with the mercapto group enabling selective thioether formation – a hot topic in catalysis research. Industry reports suggest expanding applications in agrochemical intermediates and photoactive materials, responding to market demands for high-performance specialty chemicals.

From a supply chain perspective, the global availability of 5-Chloro-4-cyano-2-mercaptobenzenesulfonyl chloride meets the needs of contract research organizations and academic laboratories. Quality control protocols emphasize HPLC purity verification and moisture-sensitive storage, addressing common concerns about reagent stability. The compound's spectral data (including NMR and FTIR signatures) are extensively documented, supporting its identification in complex reaction mixtures.

Emerging research explores the computational chemistry aspects of this benzenesulfonyl chloride derivative, with molecular docking studies investigating its potential bioisosteric properties. These developments align with frequent searches about computer-aided drug design applications. Meanwhile, advancements in flow chemistry techniques have optimized its large-scale production while minimizing environmental impact – a key consideration for ESG-compliant manufacturing.

The safety profile of CAS 1805114-96-8 follows standard laboratory handling protocols, with particular attention to its reactivity with nucleophiles. Technical datasheets provide detailed guidance on personal protective equipment requirements and waste disposal methods, addressing regulatory compliance questions. Recent life cycle assessment studies contribute to discussions about green metrics in fine chemical production.

Market analysts note increasing demand for multifunctional intermediates like 5-Chloro-4-cyano-2-mercaptobenzenesulfonyl chloride, driven by growth in custom synthesis services and high-throughput screening platforms. Its structural features enable diverse molecular transformations, making it valuable for medicinal chemistry projects targeting neglected diseases and personalized medicine approaches.

In material science applications, researchers leverage the compound's sulfonyl chloride moiety for surface functionalization of nanomaterials and conductive polymers. These innovations respond to industry needs for advanced electronic materials and sensors, frequently mentioned in technology transfer discussions. The cyano group's participation in cycloaddition reactions further expands its utility in polymer crosslinking applications.